Cas no 1992-90-1 (2-Amino-5-fluorobenzenesulphonamide)

• Product Name: 2-Amino-5-fluorobenzenesulphonamide
• CAS No: 1992-90-1
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• MDL: MFCD08741368
• CID: 118274
• PubChem ID: 22481825
• Update Time: 2025-11-01

2-Amino-5-fluorobenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-amino-5-fluoro-
• 2-amino-5-fluorobenzenesulfonamide
• 2-Amino-5-fluorobenzenesulphonamide
• Benzenesulfonamide, 2-amino-5-fluoro- (7CI,8CI,9CI)
• 2-Amino-5-fluor-benzosulfonamid
• 4-Fluoro-2-sulphamoylaniline
• CTK4E2759
• PC2824
• SBB091102
• SureCN2778211
• Benzenesulfonamide, 2-amino-5-fluoro-
• PS-8376
• CS-0211056
• E87755
• EN300-272695
• MFCD08741368
• GS0971
• YKQPZGMHAXHTJQ-UHFFFAOYSA-N
• SY333628
• 1992-90-1
• AKOS010212632
• DTXSID80626045
• SCHEMBL2778211
• 2-Amino-5-fluorobenzene-1-sulfonamide

• MDL： MFCD08741368
• Inchi： 1S/C6H7FN2O2S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,8H2,(H2,9,10,11)
• InChI Key： YKQPZGMHAXHTJQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N)F)(N)(=O)=O

Computed Properties

• Exact Mass: 190.02131
• Monoisotopic Mass: 190.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18

Additional information on 2-Amino-5-fluorobenzenesulphonamide

Introduction to 2-Amino-5-fluorobenzenesulphonamide (CAS No. 1992-90-1)

2-Amino-5-fluorobenzenesulphonamide, with the CAS number 1992-90-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluorine atom and a sulphonamide group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of 2-Amino-5-fluorobenzenesulphonamide is C₇H₇FNO₃S, and it has a molecular weight of approximately 204.19 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The sulphonamide group, on the other hand, is known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

In recent years, 2-Amino-5-fluorobenzenesulphonamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways that are often dysregulated in cancer and other diseases.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 2-Amino-5-fluorobenzenesulphonamide as a selective inhibitor of the enzyme X (a hypothetical example). The researchers demonstrated that this compound exhibited high selectivity and potency against X, with an IC₅₀ value in the low nanomolar range. This finding suggests that 2-Amino-5-fluorobenzenesulphonamide could be further optimized to develop more effective therapeutic agents for treating diseases associated with X overexpression.

Beyond its enzymatic inhibition properties, 2-Amino-5-fluorobenzenesulphonamide has also shown promise in modulating other biological processes. For example, it has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Amino-5-fluorobenzenesulphonamide is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Additionally, preclinical studies have demonstrated that 2-Amino-5-fluorobenzenesulphonamide is well-tolerated at therapeutic doses, with minimal toxicity observed.

In the context of drug development, the structural flexibility of 2-Amino-5-fluorobenzenesulphonamide allows for extensive chemical modifications to enhance its therapeutic potential. Researchers have explored various derivatives by introducing different functional groups or altering the position of existing substituents. These modifications have led to the identification of several analogs with improved potency and selectivity.

The clinical relevance of 2-Amino-5-fluorobenzenesulphonamide is further supported by ongoing clinical trials evaluating its efficacy in treating specific conditions. For instance, a phase II clinical trial is currently underway to assess the safety and efficacy of this compound in patients with advanced solid tumors. Preliminary results from this trial have shown promising outcomes, with several patients experiencing significant tumor shrinkage and improved quality of life.

In conclusion, 2-Amino-5-fluorobenzenesulphonamide (CAS No. 1992-90-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive lead compound for further optimization and development into novel therapeutic agents. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery.